Cas no 15869-94-0 (Octane, 3,6-dimethyl-)
3,6-Dimethyloctane is a branched-chain alkane with the molecular formula C₁₀H₂₂. Its structure, featuring methyl groups at the 3rd and 6th positions, contributes to favorable physicochemical properties such as high thermal stability and low volatility. This compound is commonly utilized as a reference standard in chromatography and as a component in fuel research due to its well-defined combustion characteristics. Its branched configuration enhances octane rating performance, making it relevant in studies of fuel additives and hydrocarbon kinetics. The compound's purity and consistent behavior under controlled conditions make it suitable for analytical and experimental applications in petrochemical and materials science research.
Octane, 3,6-dimethyl- structure
Product name:Octane, 3,6-dimethyl-
Octane, 3,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Dimethyl-octan
- 3,6-Dimethyloctane1000µg
- d,l-3,6-Dimethyl-octan
- meso-3,6-Dimethyl-octan
- Octane,3,6-dimethyl
- 3,6-DIMETHYLOCTANE
- octane,3,6-dimethyl-
- Octane, 3,6-dimethyl-
- 15869-94-0
- 3,6-dimethyl-octane
- Q5651909
- JEEQUUSFXYRPRK-UHFFFAOYSA-N
- InChI=1/C10H22/c1-5-9(3)7-8-10(4)6-2/h9-10H,5-8H2,1-4H
- DTXSID50871247
- LMFA11000622
- FT-0692031
-
- Inchi： InChI=1S/C10H22/c1-5-9(3)7-8-10(4)6-2/h9-10H,5-8H2,1-4H3
- InChI Key： JEEQUUSFXYRPRK-UHFFFAOYSA-N
- SMILES： CC(CCC(C)CC)CC
Computed Properties
- Exact Mass: 142.17200
- Monoisotopic Mass: 142.172151
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 56.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 5.1
Experimental Properties
- Density: 0.7320
- Melting Point: -53.99°C
- Boiling Point: 160.81°C
- Flash Point: 83.5°C
- Refractive Index: 1.4115
- PSA: 0.00000
- LogP: 3.85880
Octane, 3,6-dimethyl- Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR2372-1g |
3,6-Dimethyloctane |
15869-94-0 | 1g |
£262.00 | 2024-07-28 | ||
| Apollo Scientific | OR2372-5g |
3,6-Dimethyloctane |
15869-94-0 | 5g |
£526.00 | 2024-07-28 |
Octane, 3,6-dimethyl- Related Literature
-
1. 527. Antibacterial pteridines. 6 : 7-dialkyl derivatives of 2 : 4-diaminopteridineN. R. Campbell,J. H. Dunsmuir,M. E. H. Fitzgerald J. Chem. Soc. 1950 2743
-
Jahaziel Amaya,Cesar Calderón,Rafael Molina,Sonia Moreno React. Chem. Eng. 2023 8 104
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3. Use of a neural network to determine the boiling point of alkanesDriss Cherqaoui,Didier Villemin J. Chem. Soc. Faraday Trans. 1994 90 97
-
Suwiwat Sangon,Nontipa Supanchaiyamat,James Sherwood,Duncan J. Macquarrie,Pakin Noppawan,Andrew J. Hunt Org. Biomol. Chem. 2023 21 2603
-
5. 527. Antibacterial pteridines. 6 : 7-dialkyl derivatives of 2 : 4-diaminopteridineN. R. Campbell,J. H. Dunsmuir,M. E. H. Fitzgerald J. Chem. Soc. 1950 2743
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